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Compound of Interest

Compound Name: Dorsomorphin

Cat. No.: B1670891

Audience: Researchers, scientists, and drug development professionals.

Introduction: Dorsomorphin, also known as Compound C, is a widely used small molecule
inhibitor with dual activity. It is a potent, selective, and reversible ATP-competitive inhibitor of
AMP-activated protein kinase (AMPK)[1][2][3]. Additionally, it is a well-characterized inhibitor of
the Bone Morphogenetic Protein (BMP) signaling pathway, targeting the type | receptors ALK2,
ALK3, and ALK6[4][5][6][7]- This dual activity makes it a valuable tool in various research
areas, including stem cell differentiation, cancer biology, and metabolic studies. Given its
frequent use in solution for in vitro and in vivo experiments, understanding its long-term stability
is critical for ensuring experimental reproducibility and accuracy. These application notes
provide a comprehensive overview of Dorsomorphin's stability in common solvents, along with
detailed protocols for its preparation and use.

Data Presentation: Stability of Dorsomorphin

The stability of Dorsomorphin is highly dependent on its form (lyophilized powder vs. solution),
the solvent used, and the storage temperature. The following tables summarize the available
data from various suppliers and literature.

Table 1: Stability of Lyophilized Dorsomorphin Powder
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Storage Temperature

Duration of Stability

Special Conditions

-20°C > 4 years Hydrochloride form[8]
-20°C 3 years Protect from light[9]
-20°C 24 months (2 years) Desiccated[1][2][10]
-20°C 12 months Protect from light[11]

Table 2: Stability of Dorsomorphin in Solution

Storage Duration of
Solvent . Notes
Temperature Stability
Protect from light.
Aliquot to avoid
DMSO -80°C Up to 2 years
freeze-thaw cycles.[9]
[12]
Recommendations
vary by supplier. A
DMSO -20°C 1 to 12 months conservative range is

1-3 months.[1][2][9]
[12]

Aqueous Buffer

Room Temperature /
4°C

Not recommended (>
1 day)

Sparingly soluble.
Prone to precipitation
and degradation.[8]
[10]

Ethanol

-20°C

Not specified

General
recommendation is to
store in aliquots at
-20°C and use
promptly.[11]

Signaling Pathways and Experimental Workflows

Dorsomorphin's Mechanism of Action
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Dorsomorphin has two primary, well-documented inhibitory effects. It blocks the BMP
signaling cascade by inhibiting the kinase activity of type | receptors (ALK2, ALK3, ALK®6),
which in turn prevents the phosphorylation of downstream effectors SMAD1, SMADS5, and
SMADS[5][7]. Concurrently, it inhibits AMPK, a central regulator of cellular energy
homeostasis[4][6].
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Caption: Dorsomorphin inhibits both BMP and AMPK signaling pathways.
Experimental Workflow: From Powder to Cell Culture

The proper handling and preparation of Dorsomorphin solutions are crucial for successful
experiments. The following diagram outlines the recommended workflow.
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Caption: Recommended workflow for preparing and using Dorsomorphin.
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Experimental Protocols

Protocol 1: Preparation of a 10 mM Dorsomorphin Stock Solution in DMSO

This protocol describes the reconstitution of lyophilized Dorsomorphin to create a
concentrated stock solution.

Materials:

Dorsomorphin powder (e.g., 5 mg vial)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, light-protecting microcentrifuge tubes

Water bath or incubator set to 37°C

Procedure:

» Preparation: Before opening, gently tap the vial of lyophilized Dorsomorphin on a hard
surface to ensure all powder is at the bottom.

» Reconstitution: To prepare a 10 mM stock solution from 5 mg of Dorsomorphin (MW: 399.5
g/mol ), add 1.25 mL of sterile DMSO to the vial[1][2].

» Solubilization: Vortex briefly. If the solution is not clear or crystals are visible, warm the vial at
37°C for 3-5 minutes to facilitate complete dissolution[5]. Some suppliers note that heating to
55°C may be necessary if crystallization occurs[13].

 Aliguoting: Once fully dissolved, dispense the stock solution into single-use, sterile, light-
protecting microcentrifuge tubes. Aliquoting is critical to prevent potency loss from repeated
freeze-thaw cycles[1][2][5].

o Storage: Store the aliquots at -20°C for short-to-medium term (1-3 months) or at -80°C for
long-term storage (up to 2 years)[1][9][12]. Always protect from light[5].

Protocol 2: Use of Dorsomorphin in Cell Culture
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This protocol outlines the steps for diluting the DMSO stock solution into cell culture medium for
treating cells.

Materials:

e Frozen aliquot of 10 mM Dorsomorphin stock solution
o Pre-warmed, complete cell culture medium

o Sterile 0.2 um low-protein binding syringe filter
Procedure:

e Thawing: Remove a single aliquot of the Dorsomorphin stock solution from the freezer and
thaw it quickly in a 37°C water bath[5].

 Dilution: Determine the required volume of stock solution for your desired final concentration
(typical working concentrations range from 0.5 uM to 20 pM)[5].

o Addition to Medium: To prevent precipitation, add the thawed Dorsomorphin stock directly
to pre-warmed cell culture medium[5]. Do not add it to cold medium. Mix gently by pipetting
or swirling.

o Important: Ensure the final concentration of DMSO in the culture medium does not exceed
a level toxic to your specific cell type, typically below 0.5%[5][14].

« Sterilization (Optional but Recommended): For sensitive applications like pluripotent stem
cell culture, filter the final Dorsomorphin-supplemented medium through a 0.2 um sterile,
low-protein binding filter before applying it to the cells[5].

o Application: Replace the existing medium on your cells with the freshly prepared
Dorsomorphin-containing medium. Return the cells to the incubator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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